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Compound of Interest

Compound Name: Al-10-47

Cat. No.: B10824809

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper disposal of Al-10-
47, a small molecule inhibitor of CBF3-RUNX binding used in research. Adherence to these
procedures is vital for ensuring laboratory safety and environmental protection. Given that
specific disposal data for Al-10-47 is not readily available, these guidelines are based on

established best practices for the disposal of hazardous chemical waste in a laboratory setting.

Chemical and Safety Data Summary

As a small molecule inhibitor, Al-10-47 should be handled with care, assuming it may have
hazardous properties. The following table summarizes general characteristics and safety
considerations applicable to research-grade chemical compounds of this nature.
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Property

Description

Safety Consideration

Physical State

Typically a solid powder.

Avoid inhalation of dust. Use
appropriate personal protective
equipment (PPE), including a
lab coat, safety glasses, and

gloves.

Solubility

May have limited solubility in
agueous solutions. Often
dissolved in organic solvents
like DMSO for experimental

use.

Organic solvents are often
flammable and toxic. Handle in
a well-ventilated area or fume
hood.

Hazard Classification

Not definitively classified. Treat
as a hazardous chemical.
Potential for biological activity
and unknown long-term health

effects.

Assume the compound is toxic
and handle with appropriate
precautions. Consult your
institution's chemical hygiene

plan.

Storage

Store in a tightly sealed
container in a cool, dry, and
well-ventilated area, away from

incompatible materials.

Improper storage can lead to
degradation or reaction. Follow
manufacturer's

recommendations.

Primary Routes of Entry

Inhalation, ingestion, skin and

eye contact.

Wear appropriate PPE to

prevent exposure.

Experimental Protocol: Proper Disposal of Al-10-47

The following step-by-step procedure outlines the recommended protocol for the disposal of Al-
10-47 and associated waste. This protocol is based on general guidelines for hazardous
laboratory chemical waste management and should be adapted to comply with your institution's
specific policies and local regulations.

1. Waste ldentification and Segregation:

« ldentify all waste streams containing Al-10-47. This includes:
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[e]

Unused or expired pure Al-10-47.

o

Solutions containing Al-10-47 (both aqueous and organic solvent-based).

[¢]

Contaminated labware (e.g., pipette tips, vials, flasks).

[¢]

Contaminated personal protective equipment (PPE).

Segregate waste at the point of generation.[1] Do not mix Al-10-47 waste with other
chemical waste streams unless explicitly permitted by your institution's hazardous waste
guidelines.[1][2] Incompatible wastes must be kept separate to prevent dangerous reactions.

[3][4]
. Containerization:

Use chemically compatible and leak-proof containers for waste collection.[1][5] For liquid
waste, it is often best to use the original container or a designated hazardous waste
container provided by your institution's Environmental Health and Safety (EHS) department.

[6]
Ensure containers are in good condition with a secure, tightly fitting cap.[4]

Leave approximately 10% headspace in liquid waste containers to allow for vapor
expansion.[5]

Solid waste, such as contaminated pipette tips and vials, should be collected in a
designated, puncture-resistant container.[6]

. Labeling:

Clearly label all waste containers as soon as waste is added.[1][7]

The label should include:

o The words "Hazardous Waste".

o The full chemical name: "Al-10-47".
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[e]

The solvent and its concentration (if in solution).

o

The approximate quantity of waste.

[¢]

The date the waste was first added to the container.

[¢]

The name of the principal investigator and the laboratory location.

Do not use abbreviations or chemical formulas.[2]
. Storage of Chemical Waste:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.[4][8] This area should be at or near the point of waste generation.[8]

The SAA must be under the control of the laboratory personnel and away from general lab
traffic.[5]

Ensure secondary containment is used for liquid waste to prevent spills from reaching drains.

[31[7]
Keep waste containers closed at all times, except when adding waste.[4][7][8]
. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or equivalent
office to arrange for the pickup and disposal of the hazardous waste.[8]

Do not attempt to dispose of Al-10-47 down the drain or in the regular trash.[9]
Follow all institutional procedures for requesting a waste pickup.
. Decontamination of Empty Containers:

An empty container that held Al-10-47 must be properly decontaminated before being
discarded as regular trash.

The container should be triple-rinsed with a suitable solvent that can dissolve the compound.

[3]
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e The rinsate from this cleaning process must be collected and disposed of as hazardous
waste.[3][10]

« After triple-rinsing, deface or remove the original label and dispose of the container
according to your institution's guidelines.|[3]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Al-10-47.
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Al-10-47 Disposal Workflow
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Caption: A flowchart outlining the proper disposal procedures for Al-10-47 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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